molecular formula C6H6BrNOS B8514141 1-(4-Bromomethyl-thiazol-2-yl)-ethanone

1-(4-Bromomethyl-thiazol-2-yl)-ethanone

Cat. No.: B8514141
M. Wt: 220.09 g/mol
InChI Key: VBJCOLJPRJMCPK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(4-Bromomethyl-thiazol-2-yl)-ethanone is a useful research compound. Its molecular formula is C6H6BrNOS and its molecular weight is 220.09 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C6H6BrNOS

Molecular Weight

220.09 g/mol

IUPAC Name

1-[4-(bromomethyl)-1,3-thiazol-2-yl]ethanone

InChI

InChI=1S/C6H6BrNOS/c1-4(9)6-8-5(2-7)3-10-6/h3H,2H2,1H3

InChI Key

VBJCOLJPRJMCPK-UHFFFAOYSA-N

Canonical SMILES

CC(=O)C1=NC(=CS1)CBr

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 2a (4.38 g, 0.031 mol), NBS (5.8 g, 0.033 mol) and 100 mg of AIBN in 40 mL of carbon tetrachloride was heated at 70° C. for 16 h. Cooled to rt and the precipitate was filtered. The solvent was concentrated in vacuo to an oil that was subjected to flash chromatography (5% ethyl acetate/95% hexanes) to give 4.95 g (72%) of the desired product 3a. 1H NMR (CDCl3) δ 7.8 (s, 1H), 4.8 (s, 2H), 2.8 (s, 3H).
Name
Quantity
4.38 g
Type
reactant
Reaction Step One
Name
Quantity
5.8 g
Type
reactant
Reaction Step One
Quantity
40 mL
Type
solvent
Reaction Step One
Name
Quantity
100 mg
Type
catalyst
Reaction Step One
Yield
72%

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